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Compound of Interest

Compound Name: ITH12575

Cat. No.: B15577035

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of
ITH12575, a mitochondrial Na+/Ca2+ exchange (mNCX) inhibitor. Adherence to this protocol

will help ensure the accurate and reproducible use of this compound in various experimental
settings.

Compound Information

ITH12575 is a benzothiazepine derivative that acts as a potent and selective inhibitor of the
mitochondrial Na+/Ca2+ exchanger, playing a crucial role in cellular calcium homeostasis.[1][2]
Its chemical formula is C18H18CINOS.[1][3]

Data Presentation: Physicochemical Properties of ITH12575
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Property Value Source(s)

Molecular Weight 331.86 g/mol [1112]

Formula C18H18CINOS [11[3]

CAS Number 1802013-08-6 [11[2]

Appearance White to beige powder

Purity >98% (HPLC) [1][2]
Soluble to 100 mM in

Solubility DMSOSoluble to 20 mM in [1]

ethanol

Storage (Solid)

Store at room temperature

[1](2]

Storage (in DMSO)

2-8°C

Experimental Protocol: Preparation of a 10 mM

ITH12575 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ITH12575 in Dimethyl

Sulfoxide (DMSO). This is a common starting concentration for many in vitro assays.

Materials:

e ITH12575 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes (1.5 mL)

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \ortex mixer
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o (Optional) Water bath or heating block

Procedure:

o Equilibrate ITH12575: Before opening, allow the vial of ITH12575 powder to equilibrate to
room temperature to prevent condensation of moisture.

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, use the following
formula:

o Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

o Mass (mg) =10 mM x 1 mL x 331.86 g/mol / 1000 = 3.3186 mg

» Weigh the compound:

o Place a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance and tare the
balance.

o Carefully weigh approximately 3.32 mg of ITH12575 powder directly into the
microcentrifuge tube. Record the exact weight.

o Calculate the required solvent volume: Based on the actual mass of ITH12575 weighed,
calculate the precise volume of DMSO needed to achieve a 10 mM concentration.

o Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Desired Concentration (mM) x
1000

o Example: If you weighed 3.50 mg of ITH12575:

= Volume (mL) =[3.50 mg / 331.86 g/mol ] / 10 mM x 1000 = 1.055 mL or 1055 pL

» Dissolve the compound:

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the ITH12575 powder.
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o Close the tube tightly and vortex for 1-2 minutes until the compound is completely
dissolved.[4] A clear solution should be obtained.

o If the compound does not readily dissolve, gentle warming in a 37°C water bath for a few
minutes may be applied.[4] However, always check for compound stability at elevated
temperatures.

e Aliquot and Store:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use working volumes (e.g.,
10-20 pL) in sterile microcentrifuge tubes.[4]

o Label each aliquot clearly with the compound name (ITH12575), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at 2-8°C for short-term storage. For long-term storage, consult the
manufacturer's data sheet, as -20°C is a common recommendation for small molecule
inhibitors in DMSO.[4] Protect from light.

Important Considerations:

e DMSO Quality: Use high-purity, anhydrous DMSO to prevent compound degradation. DMSO
is hygroscopic and will readily absorb water from the atmosphere.

e Vehicle Control: In cellular assays, it is crucial to include a vehicle control, which consists of
the same final concentration of DMSO used to dilute the ITH12575, to account for any
effects of the solvent on the experimental system.[5] The final DMSO concentration in the
assay should typically be kept below 0.5% to avoid cytotoxicity.[6]

e Aqueous Solubility: ITH12575 is a lipophilic compound.[7] When diluting the DMSO stock
solution into an aqueous buffer or cell culture medium, do so dropwise while vortexing to
minimize precipitation.

Mandatory Visualizations

Experimental Workflow for ITH12575 Stock Solution Preparation
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Caption: Workflow for preparing ITH12575 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

